Methyl Piperidine-2-carboxylate
Overview
Description
Methyl Piperidine-2-carboxylate is a chemical compound with the IUPAC name methyl 2-piperidinecarboxylate . It has a molecular weight of 143.19 .
Synthesis Analysis
The synthesis of piperidine derivatives, including Methyl Piperidine-2-carboxylate, has been a subject of research. One method involves a multicomponent coupling catalyzed by TMSI in methanol at room temperature . Another method involves the cyclization of 1,2-diamine derivatives with sulfonium salts .
Molecular Structure Analysis
The molecular structure of Methyl Piperidine-2-carboxylate is represented by the InChI code 1S/C7H13NO2/c1-10-7(9)6-4-2-3-5-8-6/h6,8H,2-5H2,1H3
.
Chemical Reactions Analysis
Piperidine derivatives, including Methyl Piperidine-2-carboxylate, have been synthesized via various intra- and intermolecular reactions . These reactions include cyclization, cycloaddition, annulation, amination, and multicomponent reactions .
Physical And Chemical Properties Analysis
Methyl Piperidine-2-carboxylate has a molecular weight of 143.19 .
Scientific Research Applications
Synthesis of Pharmacologically Active Piperidine Derivatives
Methyl Piperidine-2-carboxylate: is a valuable precursor in the synthesis of various piperidine derivatives, which are integral in the pharmaceutical industry. These derivatives are present in numerous classes of pharmaceuticals and alkaloids. The development of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones is crucial for creating biologically active compounds used in drug design .
Advancements in mRNA-Lipid Nanoparticle Systems
This compound plays a role in enhancing the thermostability of mRNA-lipid nanoparticle systems. Piperidine-based ionizable lipids, which can be derived from Methyl Piperidine-2-carboxylate, are used to improve the long-term storage stability of mRNA formulations at refrigeration temperatures, which is vital for the shelf-life and efficacy of mRNA-based vaccines .
C-2 Arylation of Piperidines
Methyl Piperidine-2-carboxylate serves as a reactant in the C-2 arylation of piperidines through directed transition metal-catalyzed sp3 C-H activation. This process is significant for the structural diversification of piperidine scaffolds, leading to the discovery of new pharmacological agents .
Antitubercular Agents Synthesis
The compound is utilized in the synthesis of antitubercular agents. These agents are crucial in the fight against tuberculosis, a major global health issue. The development of new antitubercular compounds is essential due to the rising resistance to existing medications .
Aminopyrazine Inhibitors Production
It is also used in the production of aminopyrazine inhibitors. Aminopyrazines are a class of compounds that have shown potential as therapeutic agents in various diseases, including cancer and inflammatory disorders .
Protein Kinase D Inhibitors
Methyl Piperidine-2-carboxylate is a key starting material for the synthesis of orally available naphthyridine protein kinase D inhibitors. These inhibitors have applications in cancer therapy, as protein kinase D plays a role in the regulation of cancer cell growth and survival .
Asymmetric Hydrogenation Catalysts
Lastly, it is employed in the synthesis of scalable catalysts for asymmetric hydrogenation of sterically demanding aryl enamide. Asymmetric hydrogenation is a critical reaction in the production of chiral pharmaceuticals, agrochemicals, and fine chemicals .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl piperidine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-10-7(9)6-4-2-3-5-8-6/h6,8H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXQTTWVBUDFUNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCCN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40392714 | |
Record name | Methyl Piperidine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40392714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl Piperidine-2-carboxylate | |
CAS RN |
41994-45-0 | |
Record name | Methyl pipecolinate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41994-45-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl Piperidine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40392714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 41994-45-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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